6-Amino-4-(2,3-dichlorophenyl)-3-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C19H12Cl2N4O
• Molecular Weight: 383.2 g/mol
• IUPAC Name: 6-amino-4-(2,3-dichlorophenyl)-3-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C19H12Cl2N4O/c20-13-8-4-7-11(16(13)21)14-12(9-22)18(23)26-19-15(14)17(24-25-19)10-5-2-1-3-6-10/h1-8,14H,23H2,(H,24,25)
• InChI Key: RFLZMKDJMRKPQH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C3C(C(=C(OC3=NN2)N)C#N)C4=C(C(=CC=C4)Cl)Cl

Description

6-Amino-4-(2,3-dichlorophenyl)-3-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. The compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 6-Amino-4-(2,3-dichlorophenyl)-3-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it has been suggested that the compound works by inhibiting specific enzymes or proteins involved in cancer cell growth or microbial growth. The compound may also work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects. In cancer cells, the compound has been shown to inhibit cell growth and induce apoptosis. In microbial cells, the compound has been shown to inhibit growth and cause cell death. Additionally, the compound has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial in treating various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Amino-4-(2,3-dichlorophenyl)-3-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its potential for use in drug discovery and development. The compound has shown promising results in various studies, and its activity against cancer cells and microbial cells makes it a potentially useful compound for developing new drugs. However, one limitation of using this compound in lab experiments is its toxicity. The compound has been shown to be toxic in high doses, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 6-Amino-4-(2,3-dichlorophenyl)-3-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One direction is to further study the mechanism of action of the compound to better understand how it works. Another direction is to explore the potential use of the compound in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research could be done to optimize the synthesis method of the compound to improve its yield and reduce its toxicity. Finally, the potential use of the compound in combination with other drugs or therapies could also be explored.

Synthesis Methods

The synthesis of 6-Amino-4-(2,3-dichlorophenyl)-3-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been achieved using various methods. One of the most commonly used methods involves the reaction of 2,3-dichlorobenzaldehyde, malononitrile, and 3-phenyl-4-amino-2-pyridone in the presence of a catalyst such as piperidine. The reaction proceeds via a Knoevenagel condensation followed by cyclization to form the desired compound. Other methods involve the use of different starting materials and catalysts, but the overall process involves similar steps.

Scientific Research Applications

The compound has been studied extensively for its potential applications in drug discovery and development. It has been shown to have activity against various types of cancer cells, including breast cancer, lung cancer, and leukemia. The compound has also been tested for its antimicrobial activity, and it has shown promising results against various bacterial strains. Additionally, the compound has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.